Cas no 6324-81-8 (4-[1-(pentylamino)-2-phenylethyl]phenol;hydrochloride)

• Product Name: 4-[1-(pentylamino)-2-phenylethyl]phenol;hydrochloride
• CAS No: 6324-81-8
• MF: C₁₉H₂₆ClNO
• MW: 319.868844509125
• CID: 959485
• PubChem ID: 54599827
• Update Time: 2025-04-19

4-[1-(pentylamino)-2-phenylethyl]phenol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[1-(pentylamino)-2-phenylethyl]phenol,hydrochloride
• 4-[1-(pentylamino)-2-phenylethyl]phenol
• hydrochloride
• NSC31704
• NSC-31704
• 6324-81-8
• DTXSID50712843
• 4-[1-(Pentylamino)-2-phenylethyl]phenol--hydrogen chloride (1/1)
• 4-[1-(pentylamino)-2-phenylethyl]phenol;hydrochloride

• Inchi： 1S/C19H25NO.ClH/c1-2-3-7-14-20-19(15-16-8-5-4-6-9-16)17-10-12-18(21)13-11-17;/h4-6,8-13,19-21H,2-3,7,14-15H2,1H3;1H
• InChI Key： OWSASORCZIFDIE-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)C(CC1C=CC=CC=1)NCCCCC

Computed Properties

• Exact Mass: 283.19375
• Monoisotopic Mass: 319.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• LogP: 5.64870